N-methoxy-2-methyl-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-methoxy-2-methyl-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C9H9F3N2O2/c1-5-6(8(15)14-16-2)3-4-7(13-5)9(10,11)12/h3-4H,1-2H3,(H,14,15)
• InChI Key: XEPBRLLNKCGNAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C(F)(F)F)C(=O)NOC
• Molecular Formula: C9H9F3N2O2
• Molecular Weight: 234.17 g/mol

Description

N-methoxy-2-methyl-6-(trifluoromethyl)pyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research in recent years. It is commonly referred to as "MTFP" and is a pyridine-based compound with a trifluoromethyl group attached to it. MTFP has been shown to have various biochemical and physiological effects, making it a promising compound for use in scientific research.

Mechanism of Action

MTFP's mechanism of action is not yet fully understood. However, studies have shown that it may act as a modulator of various neurotransmitter systems, including dopamine and acetylcholine. It may also have a role in regulating the expression of certain genes involved in disease pathology.
Biochemical and Physiological Effects:
MTFP has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

MTFP's advantages for use in lab experiments include its ability to cross the blood-brain barrier, making it a promising compound for use in neuropharmacology research. Its anti-cancer properties also make it a valuable tool for cancer research. However, its limitations include its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving MTFP. Some potential areas of focus include further investigating its mechanism of action, exploring its potential as a therapeutic agent for various diseases, and improving its solubility in water to make it more accessible for use in lab experiments.
In conclusion, N-methoxy-2-methyl-6-(trifluoromethyl)pyridine-3-carboxamide, or MTFP, is a promising compound for use in scientific research. Its various biochemical and physiological effects make it a valuable tool for investigating various diseases and developing therapeutic agents. Further research is needed to fully understand its mechanism of action and explore its potential for use in various applications.

Synthesis Methods

MTFP can be synthesized through a multi-step process involving the reaction of 2-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid with methoxyamine hydrochloride. The resulting product is then purified through recrystallization to obtain pure MTFP.

Scientific Research Applications

MTFP has been used in various scientific research studies, including drug discovery and development, neuropharmacology, and cancer research. It has been shown to have potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.